molecular formula C16H19F2NO4 B15382442 (R)-1-Benzyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate

(R)-1-Benzyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate

Cat. No.: B15382442
M. Wt: 327.32 g/mol
InChI Key: WGUYRWCBPCVAMI-CYBMUJFWSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(R)-1-Benzyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate is a chiral piperidine derivative featuring two carboxylate ester groups at positions 1 and 3, a benzyl group at position 1, an ethyl ester at position 3, and two fluorine atoms at position 4 of the piperidine ring. The (R)-stereochemistry at the chiral center differentiates it from its enantiomer or racemic mixtures, which may exhibit distinct physicochemical and biological properties.

Properties

Molecular Formula

C16H19F2NO4

Molecular Weight

327.32 g/mol

IUPAC Name

1-O-benzyl 3-O-ethyl (3R)-4,4-difluoropiperidine-1,3-dicarboxylate

InChI

InChI=1S/C16H19F2NO4/c1-2-22-14(20)13-10-19(9-8-16(13,17)18)15(21)23-11-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3/t13-/m1/s1

InChI Key

WGUYRWCBPCVAMI-CYBMUJFWSA-N

Isomeric SMILES

CCOC(=O)[C@H]1CN(CCC1(F)F)C(=O)OCC2=CC=CC=C2

Canonical SMILES

CCOC(=O)C1CN(CCC1(F)F)C(=O)OCC2=CC=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs and Key Differences

The following table summarizes structural analogs and their distinguishing features:

Compound Name Substituents/Ring Modifications Molecular Formula Molecular Weight Key Features Reference CAS/ID
(R)-1-Benzyl 3-ethyl 4,4-difluoropiperidine-1,3-dicarboxylate 4,4-difluoro; benzyl (1), ethyl (3) esters C₁₆H₁₉F₂NO₄ 327.33* Chiral (R)-configuration; enhanced lipophilicity due to fluorine atoms Not explicitly listed
1-Benzyl 3-ethyl 4-oxopiperidine-1,3-dicarboxylate 4-oxo instead of 4,4-difluoro C₁₆H₁₉NO₅ 305.33 Ketone group at C4; higher polarity compared to difluoro analog 31696-09-0
1-Benzyl 4-ethyl 5-oxoazepane-1,4-dicarboxylate 7-membered azepane ring; 5-oxo C₁₇H₂₁NO₅ 319.36 Larger ring size; altered conformational flexibility 167414-75-7
1-tert-Butyl 4-ethyl 3,3-difluoropiperidine-1,4-dicarboxylate 3,3-difluoro; tert-butyl (1), ethyl (4) esters C₁₃H₂₁F₂NO₄ 293.31 Fluorine at C3; tert-butyl group increases steric hindrance L007839
1-Benzyl 3-ethyl piperidine-1,3-dicarboxylate No substituents at C4 C₁₆H₂₁NO₄ 291.34 Unsubstituted piperidine; lower molecular weight and polarity N/A

*Calculated based on the molecular formula.

Physicochemical Properties

  • Lipophilicity : The 4,4-difluoro substitution in the target compound increases lipophilicity (logP ~2.5 estimated) compared to the 4-oxo analog (logP ~1.8) due to reduced polarity .
  • Stability : The benzyl ester group may confer hydrolytic stability under basic conditions compared to tert-butyl esters, which are more labile .
  • Stereochemical Impact : The (R)-configuration may influence crystal packing (relevant for X-ray studies, as in ) and biological target binding .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.